Cas no 823809-86-5 (Benzenepropanoic acid, 2-bromo-b-oxo-, 1,1-dimethylethyl ester)

Benzenepropanoic acid, 2-bromo-β-oxo-, 1,1-dimethylethyl ester is a brominated β-keto ester derivative with applications in organic synthesis and pharmaceutical intermediates. The tert-butyl ester group enhances stability, facilitating handling and storage, while the β-keto functionality provides reactivity for condensation and cyclization reactions. The bromine substituent at the 2-position offers a versatile site for further functionalization via nucleophilic substitution or cross-coupling reactions. This compound is particularly useful in the synthesis of complex heterocycles and fine chemicals, where controlled reactivity and selectivity are required. Its structural features make it a valuable building block in medicinal chemistry and materials science research.

Benzenepropanoic acid, 2-bromo-b-oxo-, 1,1-dimethylethyl ester structure

823809-86-5 structure

Product Name:Benzenepropanoic acid, 2-bromo-b-oxo-, 1,1-dimethylethyl ester

CAS No:823809-86-5

MF:C₁₃H₁₅BrO₃

MW:299.160403490067

CID:692621

PubChem ID:92133684

Update Time:2025-06-28

Benzenepropanoic acid, 2-bromo-b-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Benzenepropanoic acid, 2-bromo-b-oxo-, 1,1-dimethylethyl ester
- tert-Butyl3-(2-bromophenyl)-3-oxopropanoate
- 823809-86-5
- tert-Butyl 3-(2-bromophenyl)-3-oxopropanoate
- Inchi： 1S/C13H15BrO3/c1-13(2,3)17-12(16)8-11(15)9-6-4-5-7-10(9)14/h4-7H,8H2,1-3H3
- InChI Key： JLGLQCDSGNPDRY-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1C(CC(=O)OC(C)(C)C)=O

Computed Properties

Exact Mass: 298.02046g/mol
Monoisotopic Mass: 298.02046g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 43.4Å²

Benzenepropanoic acid, 2-bromo-b-oxo-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019114375-5g	tert-Butyl 3-(2-bromophenyl)-3-oxopropanoate	823809-86-5	97%	5g	$690.10	2023-09-01
Alichem	A019114375-10g	tert-Butyl 3-(2-bromophenyl)-3-oxopropanoate	823809-86-5	97%	10g	$905.84	2023-09-01
Alichem	A019114375-25g	tert-Butyl 3-(2-bromophenyl)-3-oxopropanoate	823809-86-5	97%	25g	$1391.78	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2041749-1g	Tert-butyl 3-(2-bromophenyl)-3-oxopropanoate	823809-86-5	97%	1g	￥2818.00	2024-07-28